3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H10BrN5S
• Molecular Weight: 372.2 g/mol
• IUPAC Name: 3-(4-bromophenyl)-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H10BrN5S/c1-9-2-3-11(8-17-9)14-20-21-13(18-19-15(21)22-14)10-4-6-12(16)7-5-10/h2-8H,1H3
• InChI Key: GZUFLHKMBZQCOV-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Br

Description

3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a member of the triazolothiadiazole family of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been shown to inhibit various enzymes and signaling pathways involved in inflammation, oxidative stress, and cell proliferation. It has also been shown to induce apoptosis in cancer cells and to protect against neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied in various in vitro and in vivo models. It has been shown to reduce inflammation and oxidative stress in animal models of arthritis and diabetes. It has also been shown to inhibit the growth of cancer cells and to protect against neurodegenerative diseases in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its wide range of biological activities. It can be used to study various disease models and pathways. However, one of the limitations is its potential toxicity at high concentrations. Careful dose optimization and toxicity studies are required for safe use in lab experiments.

Future Directions

There are numerous future directions for the study of 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to study its potential as a drug delivery system for targeted therapies. Additionally, further studies are needed to understand its mechanism of action and potential toxicity at high concentrations.

Synthesis Methods

The synthesis of 3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromoaniline with 6-methyl-3-pyridinecarboxaldehyde in the presence of triethylamine. The resulting intermediate is then reacted with thiosemicarbazide and ammonium acetate to yield the final product. This synthesis method has been optimized for high yield and purity and has been used in numerous research studies.

Scientific Research Applications

3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. It has also been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes.